N-(4-amino-2-methylphenyl)propanamide

• IUPAC Name: N-(4-amino-2-methylphenyl)propanamide
• InChI: InChI=1S/C10H14N2O/c1-3-10(13)12-9-5-4-8(11)6-7(9)2/h4-6H,3,11H2,1-2H3,(H,12,13)
• InChI Key: XKIFOCOJJXDOAM-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=C(C=C(C=C1)N)C
• Molecular Formula: C10H14N2O
• Molecular Weight: 178.23 g/mol

Description

N-(4-amino-2-methylphenyl)propanamide (AMPPA) is an amide of N-substituted propanamide and 4-amino-2-methylphenol. It is an organic compound that has been studied extensively in the scientific and medical fields. AMPPA has a wide range of applications due to its unique structure and properties. It has been used in the synthesis of various compounds, as a potential therapeutic agent, and in the study of the biochemical and physiological effects of AMPPA. In

Scientific Research Applications

Antibacterial and Antifungal Activity

Research has demonstrated the synthesis of azole derivatives from propanamide compounds, showing good antibacterial activity against specific strains such as Rhizobium radiobacter. This indicates the potential of N-(4-amino-2-methylphenyl)propanamide derivatives in developing antibacterial agents (Tumosienė et al., 2012). Moreover, novel 2-(6-methoxy-2-naphthyl)propionamide derivatives have been synthesized, showing significant antibacterial and antifungal activities, comparable to standard antimicrobial agents, suggesting their potential as novel antimicrobial agents (Helal et al., 2013).

Antimalarial and Anticancer Properties

A study on substituted aminoacetamides, including derivatives of this compound, revealed low-nanomolar activity against the malaria parasite, Plasmodium falciparum. While aqueous solubility and microsomal stability challenges remain, these compounds exhibit excellent antimalarial potency and selectivity, highlighting their potential as chemical tools for drug target identification (Norcross et al., 2019). Additionally, novel derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide, structurally related to this compound, have been investigated for their antioxidant and anticancer activities. Some derivatives displayed anticancer activity against human glioblastoma and triple-negative breast cancer cell lines, suggesting their therapeutic potential in cancer treatment (Tumosienė et al., 2020).

Anticonvulsant Effects

N-Benzyl-3-[(chlorophenyl)amino]propanamides, derived from a similar structural framework as this compound, have been synthesized and tested for anticonvulsant activities. These compounds demonstrated significant efficacy in mouse models of epilepsy, suggesting the potential of related compounds in the treatment of generalized seizures (Idris et al., 2011).

Immunomodulatory Activities

N-aryl-3-(indol-3-yl)propanamides, with a structural relation to this compound, have been synthesized and evaluated for their immunosuppressive activities. Among these, specific derivatives exhibited significant inhibitory activity on murine splenocytes proliferation, suggesting their potential as immunomodulatory agents (Giraud et al., 2010).